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For Researchers, Scientists, and Drug Development Professionals

Abstract
E-64, a potent and irreversible inhibitor of cysteine proteases, is an invaluable tool in

biochemical and cellular research. Proper preparation of a stable, accurately concentrated

stock solution is critical for obtaining reliable and reproducible experimental results. These

application notes provide a comprehensive guide to the preparation, storage, and application of

E-64 stock solutions, tailored for professionals in research and drug development.

Introduction
E-64, originally isolated from Aspergillus japonicus, is a natural epoxide that specifically and

irreversibly inactivates a broad range of cysteine proteases, including papain, calpains, and

cathepsins B, H, and L.[1][2][3] Its high selectivity and low toxicity make it a widely used

reagent for studying the roles of cysteine proteases in various physiological and pathological

processes. E-64 does not inhibit serine proteases (with the exception of trypsin), aspartic

proteases, or metalloproteases, ensuring targeted experimental outcomes.[2][3] The inhibitory

action of E-64 is achieved through the covalent modification of the active site cysteine residue,

forming a stable thioether linkage.[2][4]
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The following table summarizes the key quantitative data for the preparation and use of E-64
solutions.
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Parameter Value Solvent(s) Notes

Molecular Weight 357.41 g/mol - -

Solubility ≥53.6 mg/mL DMSO

Warming to 37°C and

sonication can aid

dissolution.[5]

≥49.1 mg/mL Water -

≥55.2 mg/mL Ethanol -

20 mg/mL 1:1 Ethanol:Water

Vortexing or slight

warming may be

necessary.[6]

Typical Stock Solution

Concentrations
1 mM Water

A common starting

concentration for

aqueous-based

experiments.[7]

10 mM DMSO

A versatile stock for

dilution into various

buffers and media.[4]

15 mM DMSO

For applications

requiring a higher

concentration stock.[1]

2.8 mM
Proprietary non-

freezing solution

Commercially

available pre-made

solution.[2]

Typical Working

Concentrations
0.5 - 20 µM Varies with application

Effective range for

most cell-based and

enzymatic assays.[7]

1 - 10 µM Varies with application

Commonly cited

effective concentration

range.[2][4]

2.8 - 28 µM Varies with application Derived from a 1:100

to 1:1000 dilution of a
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2.8 mM stock.[2]

Storage of Stock

Solutions
-20°C or -80°C

DMSO, Water, or

Ethanol

Stable for several

months to up to two

years depending on

solvent and

temperature.[2][5][8]

2-8°C -

Short-term storage for

a few days is possible.

[2][6]

Experimental Protocols
Protocol 1: Preparation of a 10 mM E-64 Stock Solution
in DMSO
Materials:

E-64 powder (MW: 357.41 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Procedure:

Weighing E-64: Carefully weigh out 5 mg of E-64 powder on an analytical balance and

transfer it to a sterile microcentrifuge tube.

Solvent Addition: Add 1.4 mL of anhydrous DMSO to the microcentrifuge tube containing the

E-64 powder.

Dissolution: Vortex the solution thoroughly until the E-64 is completely dissolved. If

necessary, gently warm the tube to 37°C or sonicate for a short period to aid dissolution.[5]
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Aliquoting: Dispense the 10 mM stock solution into smaller, single-use aliquots (e.g., 20-50

µL) in sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can

degrade the compound.

Storage: Store the aliquots at -20°C for short to medium-term storage (up to 1 month) or at

-80°C for long-term storage (up to 6 months).[8]

Protocol 2: Preparation of a 1 mM E-64 Stock Solution in
Sterile Water
Materials:

E-64 powder (MW: 357.41 g/mol )

Sterile, purified water

Sterile 15 mL conical tube

Calibrated analytical balance

Vortex mixer

Procedure:

Weighing E-64: Weigh out 5 mg of E-64 powder and transfer it to a sterile 15 mL conical

tube.[7]

Solvent Addition: Add 14 mL of sterile, purified water to the conical tube.[7]

Dissolution: Vortex the solution until the E-64 is completely dissolved.[7]

Aliquoting and Storage: The solution can be used immediately or aliquoted into smaller

volumes for storage at -20°C for several months.[4][7]

Mandatory Visualizations
Signaling Pathway Diagram

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.medchemexpress.com/E-64.html
https://www.benchchem.com/product/b1195508?utm_src=pdf-body
https://www.benchchem.com/product/b1195508?utm_src=pdf-body
https://www.benchchem.com/product/b1195508?utm_src=pdf-body
https://www.benchchem.com/product/b1195508?utm_src=pdf-body
https://zellbio.eu/documents/3597/E-64_Stock_Solution.pdf
https://zellbio.eu/documents/3597/E-64_Stock_Solution.pdf
https://www.benchchem.com/product/b1195508?utm_src=pdf-body
https://zellbio.eu/documents/3597/E-64_Stock_Solution.pdf
https://www.serva.de/enDE/ProductDetails/372_268_21100_E_64_research_grade_6_268.html
https://zellbio.eu/documents/3597/E-64_Stock_Solution.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195508?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mechanism of E-64 Inhibition
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Caption: Irreversible inhibition of a cysteine protease by E-64.

Experimental Workflow Diagram

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1195508?utm_src=pdf-body-img
https://www.benchchem.com/product/b1195508?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195508?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


E-64 Stock Solution Preparation and Use Workflow
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Caption: Workflow for preparing and using E-64 stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195508?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

